molecular formula C18H22ClNO B14512333 4-Methyl-7,7-diphenyl-1,4-oxazepane;hydrochloride CAS No. 62537-10-4

4-Methyl-7,7-diphenyl-1,4-oxazepane;hydrochloride

Cat. No.: B14512333
CAS No.: 62537-10-4
M. Wt: 303.8 g/mol
InChI Key: IYLZVJSTDNDBQZ-UHFFFAOYSA-N
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Description

4-Methyl-7,7-diphenyl-1,4-oxazepane;hydrochloride is a chemical compound that belongs to the class of oxazepanes Oxazepanes are seven-membered heterocyclic compounds containing one oxygen and one nitrogen atom in the ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-7,7-diphenyl-1,4-oxazepane typically involves the cyclization of appropriate precursors. One common method is the reaction of N-propargylamines with suitable reagents to form the oxazepane ring . The reaction conditions often include the use of catalysts and specific solvents to facilitate the cyclization process.

Industrial Production Methods

Industrial production of 4-Methyl-7,7-diphenyl-1,4-oxazepane;hydrochloride may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride form.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-7,7-diphenyl-1,4-oxazepane;hydrochloride can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert it into different reduced forms.

    Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions may vary depending on the desired product and include specific temperatures, solvents, and catalysts .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

4-Methyl-7,7-diphenyl-1,4-oxazepane;hydrochloride has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

    Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Methyl-7,7-diphenyl-1,4-oxazepane;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-Methyl-7,7-diphenyl-1,4-oxazepane include other oxazepane derivatives such as:

  • 1,4-Oxazepane
  • 7-Methyl-1,4-oxazepane
  • 1,4-Diazepane

Uniqueness

4-Methyl-7,7-diphenyl-1,4-oxazepane;hydrochloride is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its unique structure allows for specific interactions with molecular targets, making it valuable for various research and industrial applications .

Properties

CAS No.

62537-10-4

Molecular Formula

C18H22ClNO

Molecular Weight

303.8 g/mol

IUPAC Name

4-methyl-7,7-diphenyl-1,4-oxazepane;hydrochloride

InChI

InChI=1S/C18H21NO.ClH/c1-19-13-12-18(20-15-14-19,16-8-4-2-5-9-16)17-10-6-3-7-11-17;/h2-11H,12-15H2,1H3;1H

InChI Key

IYLZVJSTDNDBQZ-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(OCC1)(C2=CC=CC=C2)C3=CC=CC=C3.Cl

Origin of Product

United States

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